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Compound of Interest

Compound Name: Farrerol 7-O-glucoside

Cat. No.: B12421242

Get Quote

Executive Summary
Farrerol 7-O-glucoside (Farrerol 7-O-β-D-glucopyranoside) is a bioactive flavanone glycoside

characterized by a unique C-methylated flavonoid skeleton. Unlike common flavanones (e.g.,

naringenin), the aglycone farrerol (5,7,4'-trihydroxy-6,8-dimethylflavanone) possesses methyl

groups at the C-6 and C-8 positions, conferring distinct lipophilicity and receptor binding

profiles.

This guide delineates the primary natural reservoirs of Farrerol 7-O-glucoside, specifically

within the Ericaceae and Thymelaeaceae families. It provides a validated isolation workflow

and elucidates the biosynthetic pathway required for the accumulation of this specific

glycoside.

Botanical Reservoirs
The distribution of Farrerol 7-O-glucoside is chemotaxonomically significant, appearing

predominantly in species capable of C-methylation during flavonoid biosynthesis.

Primary Sources (Ericaceae)
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The genus Rhododendron represents the most abundant natural source. The compound is

often used as a chemotaxonomic marker for specific subsections of this genus.

Species Plant Part Yield / Notes Reference

Rhododendron

dauricum
Leaves

High. Primary source

for commercial

isolation. Co-occurs

with daurichromenic

acid.

[1][2]

Rhododendron mole Fruits

Moderate.[1] Identified

alongside toxic

diterpenoids; requires

careful fractionation.

[3]

Rhododendron

capitatum
Aerial parts

Detected in

methanolic extracts.[2]

Used in Traditional

Tibetan Medicine.[3]

[4]

Secondary Sources (Thymelaeaceae & Others)
Recent phytochemical screenings have expanded the known distribution to other families,

suggesting convergent evolution of the C-methylation/O-glycosylation pathway.
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Species Plant Part Context Reference

Wikstroemia

trichotoma
Aerial parts

Isolated alongside

trichotocinol.[2] Shows

anti-allergic potential

(inhibition of

-hexosaminidase).[4]

[5]

Matteuccia intermedia Rhizomes

A fern species

(Onocleaceae). Rare

occurrence of C-

methyl flavanones in

pteridophytes.

[6]

Hemerocallis citrina Flowers

Trace detection in

"Daylily" extracts via

LC-MS profiling.

[7]

Biosynthetic Trajectory
The biosynthesis of Farrerol 7-O-glucoside diverges from the general flavonoid pathway at

the flavanone stage. The critical steps involve C-methylation at the C-6 and C-8 positions of the

A-ring, followed by O-glycosylation at the C-7 position.

Mechanism[6]
Flavanone Formation: Naringenin is formed from p-coumaroyl-CoA and malonyl-CoA.

C-Methylation: S-adenosyl-L-methionine (SAM)-dependent C-methyltransferases attack the

nucleophilic C-6 and C-8 positions. This step is rate-limiting and species-specific.

Glycosylation: A UDP-glucose:flavonoid 7-O-glucosyltransferase (UBGT) attaches the

glucose moiety to the 7-hydroxyl group, increasing water solubility and stability.

Pathway Visualization
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Figure 1: Biosynthetic pathway of Farrerol 7-O-glucoside highlighting the critical C-

methylation and glycosylation steps.

Extraction & Isolation Protocol
This protocol is synthesized from the isolation methodologies used for Wikstroemia trichotoma

and Rhododendron dauricum. It prioritizes purity and the removal of lipophilic interferences

common in these species.
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Phase 1: Extraction
Objective: Maximize recovery of glycosides while minimizing chlorophyll and wax co-extraction.

Material Prep: Air-dry aerial parts/leaves and grind to a fine powder (mesh 40-60).

Solvent: 80% Methanol (MeOH) or Ethanol (EtOH).

Method: Ultrasonication-assisted extraction (UAE).

Conditions: 30-45 minutes at room temperature (<40°C to prevent hydrolysis).

Cycles: Repeat 3 times.

Concentration: Filter and evaporate solvent under reduced pressure (Rotavap) at 40°C to

obtain the Crude Extract.

Phase 2: Partitioning (Clean-up)
Objective: Remove non-polar lipids and highly polar sugars.

Suspend Crude Extract in distilled water.

Hexane Wash: Partition with n-Hexane (1:1 v/v) x 3. Discard Hexane layer (removes

chlorophyll/waxes).

Target Extraction: Partition the aqueous layer with Ethyl Acetate (EtOAc) or n-Butanol.

Note: Farrerol 7-O-glucoside is moderately polar. EtOAc often recovers the aglycone and

mono-glycosides, while n-Butanol recovers di-glycosides. For the 7-O-glucoside, EtOAc is

usually sufficient and provides a cleaner fraction than Butanol.

Phase 3: Chromatographic Isolation
Objective: Purify the specific glycoside from other flavonoids.

Stationary Phase: Silica Gel (230-400 mesh).

Mobile Phase: Gradient elution using Chloroform:Methanol:Water (e.g., 90:10:1
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70:30:3).

Polishing: Sephadex LH-20 column eluted with 100% MeOH. This step is crucial for

removing polymeric tannins often found in Rhododendron.

Final Purification: Semi-preparative HPLC (C18 column, MeOH/Water gradient).
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Figure 2: Step-by-step isolation workflow for Farrerol 7-O-glucoside from plant matrices.

Analytical Validation
To validate the identity of the isolated compound as Farrerol 7-O-glucoside (and not its

aglycone or other isomers), the following spectral characteristics must be confirmed.

UV Spectrum: Band II absorption at ~280-290 nm (typical of flavanones).

MS (ESI): Molecular ion

at m/z 461 (Calculated for C

H

O

). Fragment at m/z 299 indicates the loss of a glucosyl moiety (162 Da), confirming the
aglycone is Farrerol.
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1H-NMR (Diagnostic Signals):

Anomeric Proton: A doublet at

~5.0 ppm (

= 7.0-7.5 Hz) confirms the

-configuration of the glucose.

C-Methyls: Two singlets at

~2.0 ppm (C-6 and C-8 methyl groups).

H-2/H-3: Typical ABX system of the flavanone C-ring (dd at ~5.3 ppm for H-2; two dd at

~2.8-3.0 ppm for H-3).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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